Cas no 2138377-29-2 (5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol)

• Product Name: 5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol
• CAS No: 2138377-29-2
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6203902
• PubChem ID: 165487728
• Update Time: 2025-10-30

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-801384
• 5-methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol
• 2138377-29-2
• 5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol

• Inchi： 1S/C15H19NO2/c1-5-15(2,3)14-12(17)9-10-11(16-14)7-6-8-13(10)18-4/h6-9,17H,5H2,1-4H3
• InChI Key： ZNIPAMKSLFXZPL-UHFFFAOYSA-N
• SMILES： OC1=CC2C(=CC=CC=2N=C1C(C)(C)CC)OC

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol

5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol is a structurally complex organic compound with the CAS registry number No. 2138377-29-2. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a quinoline skeleton, a methoxy group at position 5, and a bulky 2-methylbutan-2-yl substituent at position 2, along with a hydroxyl group at position 3. These structural elements contribute to its unique chemical properties and potential bioactivity.

The synthesis of 5-Methoxy-2-(2-methylbutan-2-yl)quinolin-3-ol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving yield. Researchers have also explored green chemistry approaches, such as using biocatalysts or solvent-free conditions, to synthesize this compound in an environmentally friendly manner.

One of the most promising applications of 5-Methoxy-2-(2-methylbutan-2-yli)quinolinol lies in its potential as a bioactive agent. Studies have shown that this compound exhibits antioxidant activity, which makes it a candidate for use in skincare products or as a food additive to prevent oxidative damage. Additionally, its ability to inhibit certain enzymes, such as tyrosinase, suggests its potential in treating pigmentation disorders or developing cosmetic products for skin whitening.

Recent research has also focused on the anticancer properties of this compound. Preclinical studies indicate that 5-Methoxy...